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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055

This document provides immediate, procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of SOLVENT YELLOW 141. The
following protocols are based on available safety data for similar azo dyes and general best
practices for laboratory chemical safety.

Chemical Identity:

e Name: SOLVENT YELLOW 141

o CAS Number: 106768-98-3

e Chemical Class: Azo Pyridone Dye

Personal Protective Equipment (PPE)

When handling SOLVENT YELLOW 141, a comprehensive approach to personal protection is
crucial to minimize exposure. The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles that
provide a tight seal around the
eyes. A face shield should be
worn in conjunction with
goggles when handling large
quantities or if there is a

significant splash hazard.[1][2]

To protect against eye
irritation, corneal damage, and
chemical burns from splashes

and airborne patrticles.[2]

Skin Protection

- Gloves: Chemical-resistant
gloves are mandatory. Butyl
rubber or nitrile gloves are
recommended for handling
solvents.[3] Always inspect
gloves for signs of degradation
or perforation before use. - Lab
Coat/Coveralls: A flame-
resistant lab coat or coveralls
should be worn to protect
against skin contact.[4] For
tasks with a high risk of
splashing, a chemical-resistant
apron over the lab coat is

advised.

To prevent skin irritation,
allergic reactions, and
absorption of the chemical
through the skin.[1] Azo dyes,
as a class, can cause skin

sensitization.

Respiratory Protection

For operations that may
generate dust or aerosols, a
NIOSH-approved air-purifying
respirator with a particulate
filter (P100) is recommended.
[5] If working with heated
material or in a poorly
ventilated area, a respirator
with organic vapor cartridges
may also be necessary.[6] All
respiratory protection should

be used in accordance with a

To prevent inhalation of the
powdered dye, which can
cause respiratory tract

irritation.[1]
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comprehensive respiratory

protection program.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing the risks associated with
SOLVENT YELLOW 141.

Engineering Controls:
o Always handle SOLVENT YELLOW 141 in a well-ventilated area.

o A certified chemical fume hood is required when handling the powder, creating solutions, or
performing any operation that could generate dust or aerosols.[1]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[1]

Work Practices:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Dispensing: When weighing or transferring the solid dye, do so within a chemical fume hood
to contain any airborne particles. Use tools and techniques that minimize dust generation.

¢ Solution Preparation: When dissolving the dye in a solvent, add the solid to the solvent
slowly while stirring to avoid splashing.

e Heating: If heating is required, do so in a controlled manner within the fume hood. Be aware
that some azo dyes can decompose at high temperatures, potentially releasing hazardous
fumes.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all work surfaces and equipment.

Disposal Plan
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Proper disposal of SOLVENT YELLOW 141 and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o All waste contaminated with SOLVENT YELLOW 141, including unused product,
contaminated PPE, and cleaning materials, must be collected in designated, properly labeled
hazardous waste containers.

e Do not mix SOLVENT YELLOW 141 waste with other waste streams unless compatibility is
confirmed. Specifically, keep halogenated and non-halogenated solvent wastes separate.[7]

e Solid waste (e.g., contaminated gloves, wipes) should be placed in a sealed, labeled
container.

 Liquid waste (e.g., unused solutions) should be collected in a sealed, labeled, leak-proof
container.

Disposal Procedure:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "SOLVENT YELLOW 141," and any other components of the waste stream.

o Storage: Store waste containers in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

o Disposal: All waste must be disposed of through a licensed hazardous waste disposal
company.[2] Do not dispose of SOLVENT YELLOW 141 down the drain or in the regular
trash.[8] Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling and disposal of
SOLVENT YELLOW 141.
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Figure 1. Procedural workflow for handling and disposal of SOLVENT YELLOW 141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

